Cas no 35895-70-6 (Tetrabutylammonium trifluoromethanesulfonate)

• Product Name: Tetrabutylammonium trifluoromethanesulfonate
• CAS No: 35895-70-6
• MF: C₁₇H₃₆F₃NO₃S
• MW: 391.532855033875
• MDL: MFCD00042585
• CID: 54508
• PubChem ID: 87577326
• Update Time: 2025-05-22

Tetrabutylammonium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• tetrabutylammonium trifluoromethanesulfonate
• Tetra-n-butylammonium triflate
• Tetranbutylammoniumtrifluoromethanesulphonate
• Tetrabutylammonium triflate
• Tetra-n-butylammonium trifluoromethanesulfonate
• tetrabutylazanium,trifluoromethanesulfonate
• Trifluoromethanesulfonic Acid Tetrabutylammonium Salt
• C17H36F3NO3S
• Tetrabutylammonium, salt with trifluoromethylsulphonic acid (1:1)
• PC6636
• VZ33791
• tetrabutylazanium;trifluoromethanesulfonate
• SY060405
• Tetrabutyl-ammonium bis((trifluoromethyl)sulfonyl)imide
• EINECS 252-783-5
• AS-15202
• CHEMBL1077846
• PD197166
• D70073
• CS-0035560
• tetra-n-butylammonium trifluoromethanesulphonate
• 35895-70-6
• AKOS015853024
• tetrabutylazanium trifluoromethanesulfonate
• Tetrabutylammoniumtrifluoromethanesulfonate
• YNJQKNVVBBIPBA-UHFFFAOYSA-M
• SCHEMBL160605
• AMY13899
• T1568
• MFCD00042585
• FT-0639287
• Tetra(but-1-yl)ammonium triflate
• Tetranbutylammonium trifluoromethanesulfonate
• Tetra(but-1-yl)ammonium trifluoromethanesulphonate
• DB-048890
• Tetrabutylammonium trifluoromethanesulfonate

• MDL： MFCD00042585
• Inchi： 1S/C16H36N.CHF3O3S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;2-1(3,4)8(5,6)7/h5-16H2,1-4H3;(H,5,6,7)/q+1;/p-1
• InChI Key： YNJQKNVVBBIPBA-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].[N+](CCCC)(CCCC)(CCCC)CCCC
• BRN： 4172978

Computed Properties

• Exact Mass: 391.23700
• Monoisotopic Mass: 391.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: powder
• Melting Point: 113.0 to 115.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: methanol: 0.1 g/mL, clear, colorless
• PSA: 65.58000
• LogP: 6.13580
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

Tetrabutylammonium trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Material Chemicals Electrical Materials

Additional information on Tetrabutylammonium trifluoromethanesulfonate

Comprehensive Guide to Tetrabutylammonium trifluoromethanesulfonate (CAS No. 35895-70-6): Properties, Applications, and Market Insights

Tetrabutylammonium trifluoromethanesulfonate (CAS No. 35895-70-6), often abbreviated as TBATf, is a quaternary ammonium salt widely used in organic synthesis and electrochemistry. This compound is known for its exceptional solubility in polar solvents and its role as a phase-transfer catalyst. Researchers and industries value TBATf for its ability to facilitate reactions under mild conditions, making it a versatile reagent in modern chemistry.

The chemical structure of Tetrabutylammonium trifluoromethanesulfonate consists of a tetrabutylammonium cation paired with a trifluoromethanesulfonate anion. This combination provides unique properties, such as high thermal stability and low nucleophilicity, which are critical for applications in polymer chemistry, pharmaceutical intermediates, and electrolyte formulations. Its CAS No. 35895-70-6 is frequently searched in scientific databases, highlighting its importance in research and development.

One of the trending topics in chemistry is the demand for green solvents and sustainable catalysts. TBATf aligns with this trend due to its recyclability and efficiency in reducing reaction times. Recent studies have explored its use in ionic liquid systems and battery technologies, addressing the growing interest in energy storage solutions. The compound's compatibility with aqueous and non-aqueous media further enhances its appeal for eco-friendly processes.

In the pharmaceutical sector, Tetrabutylammonium trifluoromethanesulfonate is employed in the synthesis of active pharmaceutical ingredients (APIs). Its role in N-alkylation reactions and peptide coupling has been widely documented. With the rise of bioconjugation techniques and drug delivery systems, researchers are increasingly investigating TBATf as a key component in innovative therapeutic formulations.

The market for Tetrabutylammonium trifluoromethanesulfonate is expanding, driven by advancements in material science and electrochemical devices. Suppliers and manufacturers are focusing on high-purity grades to meet the demands of academic laboratories and industrial-scale production. As the compound gains traction in nanotechnology and catalysis, its CAS No. 35895-70-6 continues to be a focal point for procurement and research inquiries.

For those seeking alternatives to traditional reagents, TBATf offers a compelling solution. Its low toxicity profile and compatibility with microwave-assisted synthesis make it a preferred choice for modern chemists. Additionally, its applications in photocatalysis and cross-coupling reactions are areas of active exploration, reflecting the broader shift toward efficient and selective synthetic methods.

In summary, Tetrabutylammonium trifluoromethanesulfonate (CAS No. 35895-70-6) is a multifaceted compound with significant relevance in contemporary chemistry. From organic synthesis to energy storage, its applications are both diverse and impactful. As research progresses, the compound's role in sustainable chemistry and advanced materials is expected to grow, solidifying its position as a cornerstone of chemical innovation.